Cas no 169198-26-9 (2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,3-dimethylphenyl)-)

• Product Name: 2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,3-dimethylphenyl)-
• CAS No: 169198-26-9
• MF: C₂₄H₃₀O₂
• MW: 350.493807315826
• CID: 208699
• PubChem ID: 9798510
• Update Time: 2025-04-19

2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,3-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,3-dimethylphenyl)-
• 2(3H)-ben<wbr>
• 5,7-Di-te<wbr>
• LogP
• 5,7-Di-tert-butyl-3-(2,3-dimethylphenyl)benzofuran-2(3H)-one
• 201815-03-4
• SCHEMBL39085
• 5,7-bis(1,1-dimethylethyl)-3-[2,3-dimethylphenyl]-2(3H)-benzofuranone
• 169198-26-9
• NS00127851
• Q27292372
• 5,7-BIS(TERT-BUTYL)-3-(2,3-DIMETHYLPHENYL)-3H-BENZOFURAN-2-ONE
• 5,7-Di-tert-butyl-3-(2,3-dimethylphenyl)-2(3H)-benzofuranone
• DTXSID10889060
• 5,7-DI-TERT-BUTYL-3-(2,3-DIMETHYLPHENYL)-3H-BENZOFURAN-2-ONE
• UNII-W6591B3O5O
• W6591B3O5O
• 2(3H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-3-(2,3-dimethylphenyl)-

• MDL： MFCD30179691
• Inchi： 1S/C24H30O2/c1-14-10-9-11-17(15(14)2)20-18-12-16(23(3,4)5)13-19(24(6,7)8)21(18)26-22(20)25/h9-13,20H,1-8H3
• InChI Key： JFYKXFLSIZYLRY-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=C(C)C=2C)C2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 350.2247
• Monoisotopic Mass: 350.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 405.416°C at 760 mmHg
• Flash Point: 170.961°C
• Refractive Index: 1.546
• PSA: 26.3